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Compound of Interest

Compound Name: 5-Nitropentan-1-ol

CAS No.: 21823-27-8

Cat. No.: B3252638

Get Quote

Executive Summary
5-Nitropentan-1-ol (CAS: 20633-91-8) represents a bifunctional building block offering a

unique combination of a nucleophilic primary alcohol and an electrophilic/reducible aliphatic

nitro group. In drug delivery and materials science, it is utilized to introduce nitro-functionalized

chain ends or pendant groups which serve as "latent" amino functionalities. Upon reduction,

these sites allow for the conjugation of bioactive ligands, making this molecule critical for

synthesizing stimuli-responsive polymers and energetic binders.

This guide outlines three distinct polymerization workflows:

The "Pendant" Route: Conversion to 5-Nitropentyl Methacrylate for RAFT/ATRP.

The "End-Cap" Route: Use as a functional initiator for Ring-Opening Polymerization (ROP).

The "Backbone" Route: Reduction to amino-alcohols for step-growth polyurethanes.
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Reactivity: The primary hydroxyl group (-CH₂OH) is sterically unhindered, allowing

quantitative esterification or initiation. The nitro group (-NO₂) is stable under acidic and mild

oxidative conditions but sensitive to strong bases (forming nitronate salts).

Safety Warning: Aliphatic nitro compounds can form explosive nitronate salts in the presence

of strong bases (e.g., NaH, KOtBu). Avoid heating with strong alkaline catalysts.

Solubility: Soluble in DCM, THF, DMSO; moderately soluble in water.

Workflow Visualization
The following diagram illustrates the divergent synthetic pathways for 5-Nitropentan-1-ol.
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Figure 1: Divergent synthetic pathways utilizing 5-Nitropentan-1-ol as a precursor, initiator, or

intermediate.

Experimental Protocols
Protocol A: Synthesis & Polymerization of 5-Nitropentyl
Methacrylate
Objective: To create a vinyl monomer bearing a pendant nitro group for Controlled Radical

Polymerization (CRP).

Phase 1: Monomer Synthesis
Reagents:
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5-Nitropentan-1-ol (1.0 eq)

Methacryloyl Chloride (1.2 eq)

Triethylamine (TEA) (1.5 eq)

Dichloromethane (DCM) (Anhydrous)

Inhibitor: Hydroquinone monomethyl ether (MEHQ) (500 ppm)

Procedure:

Setup: Purge a 250 mL round-bottom flask with nitrogen. Dissolve 5-Nitropentan-1-ol (5.0 g,

37.5 mmol) and TEA (7.8 mL, 56 mmol) in 100 mL anhydrous DCM. Cool to 0°C in an ice

bath.

Addition: Add Methacryloyl Chloride (4.4 mL, 45 mmol) dropwise over 30 minutes via a

pressure-equalizing dropping funnel. Caution: Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

Workup: Filter off the precipitated triethylamine hydrochloride salts. Wash the organic filtrate

sequentially with:

1M HCl (2 x 50 mL)

Sat. NaHCO₃ (2 x 50 mL)

Brine (1 x 50 mL)

Purification: Dry over MgSO₄, concentrate under reduced pressure (keep T < 30°C to

prevent autopolymerization). Purify via silica gel column chromatography (Hexane/EtOAc

8:2).

Yield: Expect ~85% yield of a pale yellow oil (5-Nitropentyl methacrylate).

Phase 2: RAFT Polymerization
Reagents:
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Monomer: 5-Nitropentyl methacrylate (2.0 g)

CTA (Chain Transfer Agent): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB)

Initiator: AIBN (Azobisisobutyronitrile)

Solvent: Anisole

Formulation Table:

Component Equiv. Mass/Vol Role

Monomer 200 2.0 g
Source of pendant

nitro groups

CTA (CPADB) 1 28 mg
Controls molecular

weight (Mn)

Initiator (AIBN) 0.2 3.3 mg Radical source

Anisole N/A 2.0 mL
Solvent (50 wt% solid

content)

Procedure:

Combine monomer, CTA, AIBN, and anisole in a Schlenk tube.

Degas: Perform 4 freeze-pump-thaw cycles to remove oxygen (critical for RAFT control).

Polymerize: Immerse the sealed tube in an oil bath at 70°C for 12 hours.

Quench: Cool rapidly in liquid nitrogen and expose to air.

Precipitation: Drop the polymer solution into cold methanol (10x excess) to precipitate the

polymer. Filter and dry under vacuum.

Protocol B: Ring-Opening Polymerization (ROP) Initiator
Objective: To synthesize a biodegradable polyester (
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-Caprolactone) with a single terminal nitro group.

Mechanism: The hydroxyl group of 5-Nitropentan-1-ol acts as the nucleophile that attacks the

carbonyl of the lactone, opening the ring and starting the chain.

Reagents:

Monomer:

-Caprolactone (freshly distilled over CaH₂)

Initiator: 5-Nitropentan-1-ol (dried over molecular sieves)

Catalyst: Tin(II) 2-ethylhexanoate (Sn(Oct)₂)

Solvent: Toluene (Anhydrous)

Procedure:

Stoichiometry: Target DP (Degree of Polymerization) = 50.

Monomer: 5.0 g (43.8 mmol)

Initiator: 0.116 g (0.87 mmol)

Catalyst: 1 drop (~10 mg)

Assembly: In a glovebox or under strict Argon flow, add monomer, initiator, and catalyst to a

heavy-walled glass pressure vessel. Add 5 mL toluene.

Reaction: Seal the vessel and heat to 110°C for 24 hours.

Purification: Dissolve the crude viscous oil in minimal DCM and precipitate into cold diethyl

ether.

Validation:

H NMR will show the triplet of the terminal

group at
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ppm and the ester backbone peaks.

Protocol C: Post-Polymerization Modification (Nitro
Reduction)
Objective: To convert the inert nitro group into a reactive primary amine for drug conjugation.

Substrate: Nitro-functionalized Polymer (from Protocol A or B).

Procedure:

Dissolve the polymer in THF/Methanol (1:1 v/v).

Add Raney Nickel (slurry in water, washed with ethanol) or 10% Pd/C (10 wt% relative to

polymer).

Hydrogenation: Place in a high-pressure reactor under 50 psi

gas at RT for 24 hours.

Alternative (Chemical Reduction): Use Tin(II) Chloride (

) in Ethanol/HCl reflux if the polymer backbone tolerates acid (Not suitable for polyesters;
suitable for methacrylates).

Filtration: Filter through a Celite pad to remove the catalyst.

Dialysis: Dialyze against water/methanol to remove salts, then lyophilize.

Result: A polymer with pendant or terminal primary amine groups, ready for NHS-ester

coupling with peptides or drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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